Cas no 2308481-64-1 (3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2308481-64-1
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6130468
• PubChem ID: 165456003
• Update Time: 2025-07-23

3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2308481-64-1
• EN300-1511224
• 3-{[(1R)-1-(2-bromophenyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-16(17-8-6-7-13-23(17)28)29-26(33)24(14-25(31)32)30-27(34)35-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,16,22,24H,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t16-,24?/m1/s1
• InChI Key： TVQTYLBRTDTXPX-YAOANENCSA-N
• SMILES： BrC1C=CC=CC=1[C@@H](C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2308481-64-1)

3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2308481-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by its complex arrangement of functional groups, including a carbamoyl group, an amino group, and a bromophenyl moiety. These features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological purposes.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The presence of the (1R)-1-(2-bromophenyl)ethyl group in this compound suggests potential interactions with specific targets in the body, which could be exploited for therapeutic benefit. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group adds another layer of complexity to its structure, potentially influencing its solubility, stability, and bioavailability.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been investigating its ability to interact with enzymes and receptors involved in critical biological processes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. This has led to its exploration as a lead compound for the development of targeted therapies.

The synthesis of 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as chiral resolution and protecting group strategies have been employed to ensure the correct stereochemistry and functional group arrangement.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated that it can inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. Furthermore, preliminary animal models have shown that it may have protective effects against neurodegenerative diseases by modulating inflammatory responses.

The potential therapeutic applications of this compound are further enhanced by its ability to cross the blood-brain barrier. This property is crucial for drugs targeting neurological disorders, as it allows for effective delivery to the central nervous system. Researchers are currently exploring ways to optimize the pharmacokinetic profile of this compound to enhance its bioavailability and reduce any potential side effects.

In conclusion, 3-{(1R)-1-(2-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2308481-64-1) represents a significant advancement in pharmaceutical research. Its complex structure and promising biological activities make it a valuable candidate for further investigation into treating various diseases. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving patient outcomes in the future.